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Compound of Interest

Compound Name: 2-Chlorobenzyl ethyl sulfide

Cat. No.: B7989956 Get Quote

A Note on Chemical Nomenclature: Initial searches for "2-Chlorobenzyl ethyl sulfide" did not

yield a distinct, commonly referenced chemical entity. However, two structurally similar and

scientifically relevant compounds were identified: 2-Chloroethyl benzyl sulfide and 2-

Chloroethyl ethyl sulfide. This guide provides a comprehensive technical overview of both

compounds, which are of significant interest to researchers, particularly in the fields of

toxicology and drug development.

Part 1: 2-Chloroethyl benzyl sulfide
Chemical Identity and Descriptors
2-Chloroethyl benzyl sulfide is an organosulfur compound that is structurally characterized by a

benzyl group and a 2-chloroethyl group attached to a sulfur atom.
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Identifier Value Source

CAS Number 4332-51-8 [1][2]

IUPAC Name

2-

chloroethylsulfanylmethylbenz

ene

[2]

Molecular Formula C9H11ClS [1][2]

Molecular Weight 186.702 g/mol [1]

Canonical SMILES C1=CC=C(C=C1)CSCCCl [2]

InChI

InChI=1S/C9H11ClS/c10-6-7-

11-8-9-4-2-1-3-5-9/h1-5H,6-

8H2

[1][2]

InChIKey
UQSMMTFBNJUPGW-

UHFFFAOYSA-N
[1][2]

Other Names
Benzyl 2-chloroethyl sulfide,

Benzyl β-chloroethyl sulfide
[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 2-Chloroethyl benzyl sulfide

are not extensively available in the public domain. However, computed properties provide

valuable insights for researchers.

Synthesis and Reactivity
While specific, detailed synthetic protocols for 2-chloroethyl benzyl sulfide are not readily

available in the initial search results, its structure suggests a synthesis route involving the

reaction of a benzyl mercaptan with a suitable 2-chloroethylating agent. The reactivity of this

compound is largely dictated by the presence of the electrophilic chloroethyl group and the

nucleophilic sulfur atom.
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Due to its structural similarity to sulfur mustards, 2-chloroethyl benzyl sulfide may be of interest

in toxicological research as a less hazardous analog. The presence of the benzyl group may

also make it a useful intermediate in the synthesis of more complex molecules with potential

applications in drug discovery.

Part 2: 2-Chloroethyl ethyl sulfide
Chemical Identity and Descriptors
2-Chloroethyl ethyl sulfide, an organosulfur compound, is a monofunctional analog of sulfur

mustard.[3] It is a colorless liquid.[4]

Identifier Value Source

CAS Number 693-07-2 [3][5][6][7][8]

IUPAC Name 1-chloro-2-ethylsulfanylethane [4][5][9]

Molecular Formula C4H9ClS [4][5][9]

Molecular Weight 124.63 g/mol [3][4][5][9]

Canonical SMILES CCSCCCl [3][4][5]

InChI
1S/C4H9ClS/c1-2-6-4-3-5/h2-

4H2,1H3
[3][5]

InChIKey
GBNVXYXIRHSYEG-

UHFFFAOYSA-N
[3]

Other Names
CEES, 1-Chloro-2-

(ethylthio)ethane
[4][5][10]

Physicochemical Properties
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Property Value Source

Physical State Liquid [11]

Appearance Colorless to light yellow liquid [5]

Odor Mild sulfide [5]

Boiling Point 156-157 °C [3]

Density 1.07 g/mL at 25 °C [3][8]

Refractive Index n20/D 1.4885 [3]

Flash Point 52 °C [8]

Solubility Slightly soluble in water [5]

Synthesis and Production
2-Chloroethyl ethyl sulfide can be produced by replacing one of the chlorine atoms of mustard

gas (HD) with a hydrogen atom.[5]

Applications in Research and Drug Development
2-Chloroethyl ethyl sulfide (CEES) serves as a crucial simulant for the chemical warfare agent

sulfur mustard in laboratory settings.[12] Its use allows for the study of the toxicological effects

and mechanisms of sulfur mustard with reduced hazard.[13]

Toxicological Research:

Mechanism of Injury: Research has shown that CEES induces skin injury through DNA

damage and the induction of inflammatory mediators, partly via oxidative stress.[14]

Cellular Effects: Exposure to CEES can lead to a reduction in intracellular ATP levels and

decreased cell viability.[5]

Vesicant Properties: As a vesicant, it has immediate and long-term effects on human skin,

causing severe irritation and potential burns.[5][11]

Drug Development:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://datasheets.scbt.com/sc-230213.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-ethyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-ethyl-sulfide
https://www.sigmaaldrich.com/TW/zh/product/aldrich/242640
https://www.sigmaaldrich.com/TW/zh/product/aldrich/242640
https://labiostring.com/product/chloroethyl-ethyl-sulphide/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/242640
https://labiostring.com/product/chloroethyl-ethyl-sulphide/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-ethyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-ethyl-sulfide
https://grokipedia.com/page/2_chloroethyl_ethyl_sulfide
https://brieflands.com/journals/amhsr/articles/121268
https://pmc.ncbi.nlm.nih.gov/articles/PMC3207490/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-ethyl-sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-ethyl-sulfide
https://datasheets.scbt.com/sc-230213.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7989956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Therapeutic Agent Screening: The use of CEES in in vitro assays helps in the identification

and development of therapeutic agents against sulfur mustard.[5]

Adenosine Receptor Antagonists: It is used as an alkylating reagent in the synthesis of

compounds like furfuryl xanthines, which have potential as adenosine receptor antagonists.

[12]

Experimental Protocols
Handling and Safety Precautions:

Due to its hazardous nature, strict safety protocols must be followed when handling 2-

chloroethyl ethyl sulfide.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye, and

face protection.[7][10] In case of inadequate ventilation, respiratory protection is necessary.

[10]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

oxidizing agents and strong bases.[10][11] Recommended storage temperature is 2-8°C.[3]

Disposal: Dispose of waste in accordance with federal, state, and local regulations.[7]

Visualization of Research Workflow
The following diagram illustrates a typical workflow for studying the effects of 2-Chloroethyl

ethyl sulfide on skin cells.
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Caption: Workflow for investigating the cellular effects of 2-Chloroethyl ethyl sulfide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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